4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-chlorobenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds related to “4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-chlorobenzoic acid” involves complex organic synthesis routes. For instance, compounds within this class, such as N-(fluorenyl-9-methoxycarbonyl) amino acids, demonstrate a broad spectrum of anti-inflammatory activity, suggesting their synthesis involves steps that confer specific biological activities (Moshe Weitzberg et al., 1991).
Molecular Structure Analysis
The molecular structure of compounds in this category often includes the fluorenyl methoxycarbonyl (Fmoc) group, which plays a crucial role in their chemical properties and reactivity. For example, the Fmoc group is widely used in peptide synthesis for its ease of removal and stability during synthesis processes (G. Fields & R. Noble, 2009).
Chemical Reactions and Properties
The chemical reactions and properties of such compounds are significantly influenced by the presence of the fluorenyl methoxycarbonyl group. For instance, the Fmoc group allows for the synthesis of peptide chains by providing a protective group for amino acids that can be selectively removed (S. Tantry & V. V. Babu, 2004).
Physical Properties Analysis
The physical properties of “this compound” and similar compounds are characterized by their solubility, melting points, and stability. These properties are crucial for their application in various fields, including pharmaceuticals and materials science. The synthesis and structural analysis significantly influence their physical properties (Chin‐Ping Yang & Jiun-Hung Lin, 1993).
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds and stability under different conditions, are essential for understanding the applications and handling of these compounds. For instance, the Fmoc group’s stability under various conditions makes it an ideal protecting group in peptide synthesis (T. Johnson, M. Quibell, D. Owen, & R. Sheppard, 1993).
Scientific Research Applications
Peptide Synthesis
The compound is primarily used in the preparation of N-Fmoc-protected β2-homoamino acids for solid-phase syntheses of β-peptides, offering a method suitable for large-scale preparations (Šebesta & Seebach, 2003). It also plays a crucial role in the synthesis of N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-Protected (Fmoc) β-Amino Acids by direct homologation, presenting a high yield and enantiomeric purity (Ellmerer-Müller et al., 1998).
Dispersion of Carbon Nanotubes
N-Fluorenyl-9-methoxycarbonyl-protected amino acids serve as surfactants for carbon nanotubes, enabling homogeneous aqueous nanotube dispersions on-demand under constant and physiological conditions (Cousins et al., 2009).
Solid Phase Peptide Synthesis
The compound is integral in preparing peptides with reversibly protected peptide bonds, inhibiting interchain association during solid phase peptide synthesis, thereby streamlining the synthesis process (Johnson et al., 1993).
Self-Assembled Structures
It contributes to the study of self-assembled structures formed by Fmoc modified aliphatic uncharged single amino acids, paving the way for the design of novel self-assembled architectures which can be controllable manipulated to impart desired function (Gour et al., 2021).
Synthesis of Oligomers
The compound is used in the synthesis of oligomers derived from amide-linked neuraminic acid analogues, showcasing its versatility in the creation of complex molecular structures (Gregar & Gervay-Hague, 2004).
Chromatographic Determination
It is used in the chromatographic determination and resolution of amino acids, highlighting its role in analytical applications (Hsien & Chen, 2007).
properties
IUPAC Name |
2-chloro-4-(9H-fluoren-9-ylmethoxycarbonylamino)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClNO4/c23-20-11-13(9-10-18(20)21(25)26)24-22(27)28-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,27)(H,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXXAGPZCPKDNHU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC4=CC(=C(C=C4)C(=O)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClNO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70590509 |
Source
|
Record name | 2-Chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70590509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
393.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
186320-13-8 |
Source
|
Record name | 2-Chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70590509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.